1,2,4-Triazolo(3,4-a)phthalazine, 3-mercapto-6-phenyl-

• IUPAC Name: 6-phenyl-2H-[1,2,4]triazolo[3,4-a]phthalazine-3-thione
• InChI: InChI=1S/C15H10N4S/c20-15-17-16-14-12-9-5-4-8-11(12)13(18-19(14)15)10-6-2-1-3-7-10/h1-9H,(H,17,20)
• InChI Key: HQTKRFAZCJOEDF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN3C(=NNC3=S)C4=CC=CC=C42
• Molecular Formula: C15H10N4S
• DSSTOX Substance ID: DTXSID20236440
• Molecular Weight: 278.3 g/mol
• CAS No.: 87540-71-4

Description

“1,2,4-Triazolo(3,4-a)phthalazine, 3-mercapto-6-phenyl-” is a type of organic molecule that is part of the triazolophthalazine family. It is a hybrid nucleus made by fusion of two pharmaceutically active moieties, i.e., triazole and phthalazine. The molecules are approximately planar.

Synthesis Analysis

The synthesis of triazolophthalazine and its derivatives has been a subject of interest in recent years. A series of novel [1,2,4]triazolo[4,3-a]pyrazine derivatives have been designed and synthesized, and evaluated for their inhibitory activities. A two-step route to a wide range of new derivatives of 1,8-disubstituted bis [1,2,4]triazolo [[&1&],[&2&],[&4&],[&5&tetrazines starting with the readily available 3,6-dihydrazinyl-1,2,4,5-tetrazine and the corresponding aldehydes has been proposed.

Mechanism of Action

Target of Action

The compound “1,2,4-Triazolo(3,4-a)phthalazine, 3-mercapto-6-phenyl-”, also known as “BRN 4493920”, is a derivative of triazolothiadiazine . Triazolothiadiazines and their derivatives have been found to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects . They can make specific interactions with different target receptors due to their hydrogen bond accepting and donating characteristics .

Mode of Action

It’s known that triazolothiadiazines can interact with various enzymes, including carbonic anhydrase, cholinesterase, alkaline phosphatase, lipase, and aromatase . These interactions can lead to the inhibition of these enzymes, potentially altering cellular processes and leading to the observed pharmacological effects .

Biochemical Pathways

For instance, inhibition of carbonic anhydrase could affect pH regulation and fluid balance in cells, while inhibition of cholinesterase could impact neurotransmission .

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been conducted on related triazolothiadiazine compounds . These studies can provide insights into the likely ADME properties of BRN 4493920, but direct studies on this specific compound would be needed for a definitive understanding.

Result of Action

The molecular and cellular effects of BRN 4493920’s action would depend on its specific targets and mode of action. Given its potential enzyme inhibitory effects, it could lead to alterations in cellular processes regulated by these enzymes. For instance, it could impact cell growth and proliferation, inflammatory responses, oxidative stress responses, and more .

Action Environment

The action, efficacy, and stability of BRN 4493920 could be influenced by various environmental factors These could include the pH and temperature of the environment, the presence of other molecules or drugs, and specific characteristics of the target cells or tissues.

This will be crucial for the rational design and development of new drugs based on this compound for the treatment of various diseases .